Cas no 2004982-49-2 (1-(1-ethylcyclobutyl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(1-ethylcyclobutyl)methylcyclopropane-1-carbaldehyde
• CAS No: 2004982-49-2
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 5761601
• PubChem ID: 165572569
• Update Time: 2025-06-08

1-(1-ethylcyclobutyl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2004982-49-2
• EN300-1619678
• 1-[(1-ethylcyclobutyl)methyl]cyclopropane-1-carbaldehyde
• 1-(1-ethylcyclobutyl)methylcyclopropane-1-carbaldehyde

• Inchi： 1S/C11H18O/c1-2-10(4-3-5-10)8-11(9-12)6-7-11/h9H,2-8H2,1H3
• InChI Key： NNAJOTVHPDCULN-UHFFFAOYSA-N
• SMILES： O=CC1(CC1)CC1(CC)CCC1

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(1-ethylcyclobutyl)methylcyclopropane-1-carbaldehyde

Recent Advances in the Study of 1-(1-Ethylcyclobutyl)methylcyclopropane-1-carbaldehyde (CAS: 2004982-49-2)

The compound 1-(1-ethylcyclobutyl)methylcyclopropane-1-carbaldehyde (CAS: 2004982-49-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its unique cyclobutyl and cyclopropyl moieties, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on its synthesis, structural optimization, and biological activity, positioning it as a valuable scaffold for medicinal chemistry.

One of the key breakthroughs in the study of this compound is its role as an intermediate in the synthesis of novel bioactive molecules. Researchers have developed efficient synthetic routes to produce 1-(1-ethylcyclobutyl)methylcyclopropane-1-carbaldehyde with high yield and purity, enabling further exploration of its pharmacological properties. The compound's structural complexity and stereochemical features make it an attractive candidate for targeting specific biological pathways, particularly those involved in inflammation and oncology.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on a range of enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). Preliminary results indicated moderate to strong inhibition, suggesting its potential as a lead compound for developing anti-inflammatory and immunomodulatory agents. Additionally, molecular docking studies revealed favorable interactions with the active sites of these enzymes, further supporting its therapeutic potential.

Another area of interest is the compound's application in drug delivery systems. Due to its lipophilic nature and stability under physiological conditions, 1-(1-ethylcyclobutyl)methylcyclopropane-1-carbaldehyde has been explored as a carrier for targeted drug delivery. Recent experiments have demonstrated its ability to enhance the bioavailability of poorly soluble drugs, opening new avenues for formulation development. These findings highlight the versatility of this compound in addressing current challenges in pharmaceutical sciences.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Ongoing research aims to address these issues through structural modifications and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued exploration of 1-(1-ethylcyclobutyl)methylcyclopropane-1-carbaldehyde underscores its significance in advancing drug discovery and development.

In conclusion, the recent studies on 1-(1-ethylcyclobutyl)methylcyclopropane-1-carbaldehyde (CAS: 2004982-49-2) have shed light on its multifaceted role in chemical biology and pharmaceutical research. Its unique structural features, combined with promising biological activities, make it a compound of great interest for future investigations. As research progresses, this molecule is poised to contribute significantly to the development of novel therapeutic agents and drug delivery systems.